molecular formula C4H5ClN2OS B8638119 3-[(Chloromethoxy)methyl]-1,2,5-thiadiazole CAS No. 88045-69-6

3-[(Chloromethoxy)methyl]-1,2,5-thiadiazole

Cat. No.: B8638119
CAS No.: 88045-69-6
M. Wt: 164.61 g/mol
InChI Key: PXMFYVUOHZWRKP-UHFFFAOYSA-N
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Description

3-[(Chloromethoxy)methyl]-1,2,5-thiadiazole is a useful research compound. Its molecular formula is C4H5ClN2OS and its molecular weight is 164.61 g/mol. The purity is usually 95%.
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Properties

CAS No.

88045-69-6

Molecular Formula

C4H5ClN2OS

Molecular Weight

164.61 g/mol

IUPAC Name

3-(chloromethoxymethyl)-1,2,5-thiadiazole

InChI

InChI=1S/C4H5ClN2OS/c5-3-8-2-4-1-6-9-7-4/h1H,2-3H2

InChI Key

PXMFYVUOHZWRKP-UHFFFAOYSA-N

Canonical SMILES

C1=NSN=C1COCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(Chloromethyloxymethyl)-1,2,5-thiadiazole Sulfuryl chloride (0.24 mmol) in dry dichloromethane (0.5 ml) was added dropwise over a period of 3 minutes at 0° C. to a solution of 3-(Methylthiomethyloxy)methyl-1,2,5-thiadiazole (0.24 mmol) in dry dichloromethane (1.5 ml). The mixture was stirred at 0° C. for 5 minutes and at room temperature for 10 minutes before the solution was evaporated at reduced pressure. The crude product (30 mg, 75%) was used for alkylation in Example 9 without any further purification.
Name
3-(Chloromethyloxymethyl)-1,2,5-thiadiazole Sulfuryl chloride
Quantity
0.24 mmol
Type
reactant
Reaction Step One
Name
3-(Methylthiomethyloxy)methyl-1,2,5-thiadiazole
Quantity
0.24 mmol
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
solvent
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One

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